Cas no 30842-93-4 (Isoxazole, 5-propyl-)
Isoxazole, 5-propyl- structure
Product Name:Isoxazole, 5-propyl-
CAS No:30842-93-4
MF:C6H9NO
MW:111.141761541367
CID:1444632
Update Time:2024-08-23
Isoxazole, 5-propyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 5-propyl-
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- Inchi: 1S/C6H9NO/c1-2-3-6-4-5-7-8-6/h4-5H,2-3H2,1H3
- InChI Key: PNNXWLUOVAWZHG-UHFFFAOYSA-N
- SMILES: O1C(CCC)=CC=N1
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 65.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 0.9682 g/cm3
- Boiling Point: 161-161.5 °C
- PSA: 26.03
- pka: -1.73±0.50(Predicted)
Isoxazole, 5-propyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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